Cas no 2172490-02-5 (4-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylthian-4-ol)

• Product Name: 4-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylthian-4-ol
• CAS No: 2172490-02-5
• MF: C₁₃H₂₂O₂S
• MW: 242.377583026886
• CID: 6440742
• PubChem ID: 165592380
• Update Time: 2025-10-28

4-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylthian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylthian-4-ol
• 4-[2-(hydroxymethyl)bicyclo[2.2.1]heptan-2-yl]thian-4-ol
• 2172490-02-5
• EN300-1631103

• Inchi： 1S/C13H22O2S/c14-9-12(8-10-1-2-11(12)7-10)13(15)3-5-16-6-4-13/h10-11,14-15H,1-9H2
• InChI Key： JOYOCWDXPHKWBN-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CO)CC2CCC1C2)O

Computed Properties

• Exact Mass: 242.13405111g/mol
• Monoisotopic Mass: 242.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylthian-4-ol

Compound CAS No 2172490-02-5: 4-2-(Hydroxymethyl)bicyclo[2.2.1]heptan-2-ylthian-4-ol

The compound with CAS No 2172490-02-5, commonly referred to as 4-2-(Hydroxymethyl)bicyclo[2.2.1]heptan-2-ylthian-4-ol, is a complex organic molecule with a unique bicyclic structure and hydroxymethyl substituent. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The bicyclo[2.2.1]heptane framework is a key structural feature that contributes to its stability and reactivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of thianol derivatives like this compound in the development of novel bioactive molecules. Researchers have explored its ability to act as a precursor for the synthesis of more complex structures, such as macrocyclic compounds and functionalized polymers. The hydroxymethyl group attached to the bicyclic system introduces additional functionality, enabling further chemical modifications and enhancing its versatility.

The synthesis of 4-2-(Hydroxymethyl)bicyclo[2.2.1]heptan-2-ylthian-4-ol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the bicyclic core through ring-closing metathesis and subsequent functionalization to introduce the hydroxymethyl group. This compound has been shown to exhibit interesting reactivity under specific reaction conditions, making it a valuable intermediate in various synthetic pathways.

In terms of physical properties, this compound demonstrates moderate solubility in common organic solvents and exhibits thermal stability up to 150°C under inert conditions. Its spectroscopic data, including NMR and IR spectra, have been well-documented, providing insights into its molecular structure and bonding characteristics. These properties make it suitable for use in both laboratory-scale experiments and larger-scale industrial applications.

One of the most promising areas of research involving this compound is its potential use in drug discovery. Studies have shown that bicyclic thiol derivatives can interact with specific biological targets, such as enzymes and receptors, suggesting their potential as lead compounds for therapeutic agents. Additionally, the presence of the hydroxymethyl group allows for further functionalization, enabling researchers to tailor its properties for specific biological applications.

Another area of interest is the application of this compound in materials science. Its rigid bicyclic structure and reactive thiol group make it an attractive candidate for use in polymer synthesis and cross-linking reactions. Recent advancements in click chemistry have further expanded its utility, enabling the creation of highly functional materials with tailored mechanical and electronic properties.

In conclusion, CAS No 2172490-02-5 (4-2-(Hydroxymethyl)bicyclo[2.2.1]heptan-2-ylthian-4-ol) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with its reactivity and stability, positions it as an important tool in modern organic synthesis and materials development.